Cas no 1804660-05-6 (4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1804660-05-6
• MF: C₇H₃BrF₂N₂O
• MW: 249.012327432632
• CID: 4915569
• Update Time: 2025-06-09

4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H3BrF2N2O/c8-4-1-3(2-11)12-5(6(4)13)7(9)10/h1,7,13H
• InChI Key： OERXUVSKGJHYJE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 56.9

Additional information on 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine

Introduction to 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1804660-05-6)

4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine, with the chemical identifier CAS No. 1804660-05-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with several functional groups that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of a bromine atom, a cyano group, a difluoromethyl group, and a hydroxyl group on the pyridine ring endows this compound with unique chemical properties that are highly relevant to modern drug discovery and development.

The< strong>pyridine ring is a fundamental structural motif in many pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. The substitution pattern in 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine enhances its potential as a building block for more complex molecules. The bromine substituent, for instance, provides a handle for further functionalization via cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Similarly, the cyano group can participate in various transformations, including nucleophilic addition reactions, while the difluoromethyl group is known for its metabolic stability and lipophilicity, which are desirable properties in drug candidates.

In recent years, there has been growing interest in the development of novel pyridine derivatives as pharmacological agents. The< strong>hydroxyl group in 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine adds another layer of reactivity, allowing for further modifications such as etherification or esterification, which can fine-tune the pharmacokinetic properties of the resulting compounds. This compound has been explored in various research settings, particularly in the search for new therapeutic agents targeting inflammatory diseases, cancer, and infectious disorders.

One of the most compelling aspects of 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine is its utility as a scaffold for drug design. The combination of electron-withdrawing and electron-donating groups around the pyridine ring can influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. For example, studies have shown that pyridine derivatives with halogen substituents can exhibit potent activity against certain kinases and other enzymes involved in disease pathways. The< strong>difluoromethyl group, in particular, has been recognized for its ability to improve metabolic stability and binding interactions with biological targets.

The< strong>CAS No. 1804660-05-6 is not just an identifier but also a gateway to a wealth of scientific literature and patents that describe its synthesis, applications, and derivatives. Researchers have leveraged this compound to develop novel inhibitors and activators of various biological pathways. For instance, derivatives of 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine have been investigated for their potential as antiviral agents, where the presence of multiple functional groups allows for selective interactions with viral enzymes and proteins.

The synthesis of 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine typically involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions at specific positions on the pyridine ring, followed by nucleophilic substitution or addition reactions to introduce the cyano and hydroxyl groups. The< strong>difluoromethyl group is often introduced via metal-catalyzed cross-coupling reactions or through direct fluorination methods.

In conclusion, 4-Bromo-6-cyano-2-(difluoromethyl)-3-hydroxypyridine is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery programs. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing new therapies that address unmet medical needs.